Cas no 497832-98-1 (4-Bromo-1-methyl-5-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-Bromo-1-methyl-5-(trifluoromethyl)-1H-pyrazole
• CAS No: 497832-98-1
• MF: C₅H₄BrF₃N₂
• MW: 228.997870445251
• MDL: MFCD10690231
• CID: 890613
• PubChem ID: 11831205
• Update Time: 2025-04-19

4-Bromo-1-methyl-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-methyl-5-(trifluoromethyl)-1H-pyrazole
• 4-bromo-1-methyl-5-(trifluoromethyl)pyrazole
• 4-bromo-5-(trifluoromethyl)-1-methyl-1H-pyrazole
• 1H-Pyrazole,4-bromo-1-methyl-5-(trifluoromethyl)
• C-2160
• CS-0055083
• C5H4BrF3N2
• SY204992
• 1H-Pyrazole, 4-bromo-1-methyl-5-(trifluoromethyl)-
• STL584812
• MFCD10690231
• DB-123328
• 497832-98-1
• P19138
• AKOS009279510
• EN300-233013
• DTXSID30474134
• BS-42880
• AC-28855
• SCHEMBL15608616

• MDL： MFCD10690231
• Inchi： 1S/C5H4BrF3N2/c1-11-4(5(7,8)9)3(6)2-10-11/h2H,1H3
• InChI Key： WPGFBPBCXHFXQD-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1C(F)(F)F

Computed Properties

• Exact Mass: 227.95100
• Monoisotopic Mass: 227.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.82±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 200.4±35.0 ºC (760 Torr),
• Flash Point: 75.0±25.9 ºC,
• Solubility: Very slightly soluble (0.78 g/l) (25 º C),
• PSA: 17.82000
• LogP: 2.20140